Cas no 2229210-06-2 (5-(4,5-difluoro-2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine)
5-(4,5-difluoro-2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties
Names and Identifiers
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- EN300-1797862
- 2229210-06-2
- 5-(4,5-difluoro-2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine
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- Inchi: 1S/C11H11F2N3O/c1-16-11(9(14)5-15-16)6-3-7(12)8(13)4-10(6)17-2/h3-5H,14H2,1-2H3
- InChI Key: XSEXVWJALCSFJT-UHFFFAOYSA-N
- SMILES: FC1C(=CC(=C(C=1)C1=C(C=NN1C)N)OC)F
Computed Properties
- Exact Mass: 239.08701831g/mol
- Monoisotopic Mass: 239.08701831g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 53.1Ų
5-(4,5-difluoro-2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1797862-0.05g |
5-(4,5-difluoro-2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine |
2229210-06-2 | 0.05g |
$983.0 | 2023-09-19 | ||
| Enamine | EN300-1797862-0.1g |
5-(4,5-difluoro-2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine |
2229210-06-2 | 0.1g |
$1031.0 | 2023-09-19 | ||
| Enamine | EN300-1797862-0.25g |
5-(4,5-difluoro-2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine |
2229210-06-2 | 0.25g |
$1078.0 | 2023-09-19 | ||
| Enamine | EN300-1797862-0.5g |
5-(4,5-difluoro-2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine |
2229210-06-2 | 0.5g |
$1124.0 | 2023-09-19 | ||
| Enamine | EN300-1797862-1.0g |
5-(4,5-difluoro-2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine |
2229210-06-2 | 1g |
$1172.0 | 2023-05-26 | ||
| Enamine | EN300-1797862-2.5g |
5-(4,5-difluoro-2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine |
2229210-06-2 | 2.5g |
$2295.0 | 2023-09-19 | ||
| Enamine | EN300-1797862-5.0g |
5-(4,5-difluoro-2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine |
2229210-06-2 | 5g |
$3396.0 | 2023-05-26 | ||
| Enamine | EN300-1797862-10.0g |
5-(4,5-difluoro-2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine |
2229210-06-2 | 10g |
$5037.0 | 2023-05-26 | ||
| Enamine | EN300-1797862-1g |
5-(4,5-difluoro-2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine |
2229210-06-2 | 1g |
$1172.0 | 2023-09-19 | ||
| Enamine | EN300-1797862-5g |
5-(4,5-difluoro-2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine |
2229210-06-2 | 5g |
$3396.0 | 2023-09-19 |
5-(4,5-difluoro-2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 5-(4,5-difluoro-2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine
Introduction to 5-(4,5-difluoro-2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 2229210-06-2)
5-(4,5-difluoro-2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine, with the CAS number 2229210-06-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.
The chemical structure of 5-(4,5-difluoro-2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine features a pyrazole ring substituted with a 4,5-difluoro-2-methoxyphenyl group and a methyl group at the 1-position. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it a promising candidate for drug development.
Recent studies have highlighted the potential of 5-(4,5-difluoro-2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.
In addition to its anti-inflammatory properties, 5-(4,5-difluoro-2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine has shown promise in cancer research. A study conducted by a team of researchers at the National Cancer Institute found that this compound effectively inhibits the growth of various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are crucial for cell survival and proliferation.
The pharmacokinetic profile of 5-(4,5-difluoro-2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine has also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. These characteristics suggest that it could be administered orally with minimal dosing frequency, enhancing patient compliance.
To further evaluate the safety and efficacy of 5-(4,5-difluoro-2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine, several clinical trials are currently underway. Phase I trials have demonstrated that the compound is well-tolerated by patients at various dose levels, with no serious adverse effects reported. These findings have paved the way for more advanced clinical trials to assess its therapeutic potential in larger patient populations.
In conclusion, 5-(4,5-difluoro-2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 2229210-06-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the fields of inflammation and cancer research. As ongoing studies continue to uncover its full potential, this compound may soon play a significant role in improving patient outcomes and advancing medical treatments.
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